Cadmium fluorosilicate
Overview
Description
Cadmium fluorosilicate is not directly discussed in the provided papers. However, the papers do provide insights into the synthesis, structure, and properties of various cadmium compounds, which can be informative when considering cadmium fluorosilicate. Cadmium compounds, such as cadmium phosphide and cadmium-containing apatites, are synthesized through various methods and have unique properties that make them suitable for applications like light-emitting diodes and as materials with specific crystallographic characteristics .
Synthesis Analysis
The synthesis of cadmium compounds can be influenced by factors such as solvent choice and reaction conditions. For instance, cadmium (II) dicarboxylate complexes were synthesized using different solvents, which led to the formation of distinct molecular structures . Similarly, cadmium-containing hydroxyapatite and fluorapatite were prepared using wet processes or solid-gas reactions, indicating that the synthesis method can affect the distribution of cadmium within the crystal structure . These findings suggest that the synthesis of cadmium fluorosilicate would also require careful consideration of reaction conditions to achieve the desired product.
Molecular Structure Analysis
The molecular structure of cadmium compounds is highly dependent on the synthesis conditions. For example, the cadmium (II) dicarboxylate complexes formed different structures when synthesized in various solvents, ranging from mononuclear to dinuclear complexes . The localization of cadmium in apatites also showed a preference for specific crystallographic sites, which is crucial for understanding the material's properties . These studies highlight the importance of molecular structure analysis in understanding cadmium compounds, which would be applicable to cadmium fluorosilicate as well.
Chemical Reactions Analysis
The papers provided do not detail specific chemical reactions involving cadmium fluorosilicate. However, they do discuss the reactivity of cadmium in different environments. For instance, the formation of cadmium phosphide nanoparticles involved a gas-liquid interfacial reaction, which could be relevant when considering the reactivity of cadmium in the synthesis of cadmium fluorosilicate . The role of the C–F⋯M interaction in the formation of cadmium complexes also provides insight into how fluorine might interact with cadmium in other compounds .
Physical and Chemical Properties Analysis
The physical and chemical properties of cadmium compounds are influenced by their synthesis and molecular structure. Cadmium phosphide nanoparticles exhibited specific optical properties that were dependent on temperature and growth time . The cadmium distribution within apatites affected the material's characteristics, which is significant for applications that require precise material properties . These findings underscore the importance of understanding the physical and chemical properties of cadmium compounds, which would be essential for a comprehensive analysis of cadmium fluorosilicate.
Scientific Research Applications
Photochromic and Photoconductive Effects
A study by Cornelius, Tick, and Borelli (1997) observed novel interactions in cadmium-alumino fluorosilicate glasses when exposed to near UV radiation. These glasses, high in cadmium, displayed photochromic properties. This was accompanied by a significant change in DC conductivity, involving the formation of the cadmous ion (Cd+1) as an electron trap. Additionally, a thin, transparent conductive skin could be formed with appropriate heat treatments. This discovery has implications for the development of advanced materials with unique optical and electrical properties (Cornelius, Tick, & Borelli, 1997).
Glass and Glass Ceramics
Silva et al. (2003) investigated the properties of Lead–Cadmium fluorosilicate stable glasses. They determined the vitreous domain region in the composition diagram and obtained characteristic temperatures from thermal analysis. The structural studies showed the role played by lead atoms in the glasses' crystallization behavior and the glass-forming ability of cadmium atoms. This research provides insights into the development of new glass materials with potential applications in various industries, such as optics and electronics (Silva et al., 2003).
Fluorescence Detection in Environmental and Biological Fields
Shi et al. (2021) reviewed literature on cadmium fluorescent sensors from 2017 to 2021. They classified these sensors based on different fluorophores and discussed their design, application characteristics, and recognition modes. The development of cadmium fluorescent and colorimetric probes holds great significance for detecting cadmium in biology, the environment, and medicine. Such sensors offer convenience, sensitivity, and bioimaging capabilities (Shi et al., 2021).
Water Treatment and Fluoridation
Santos et al. (2017) assessed the quality control of fluorosilicic acid, a by-product of the phosphate fertilizer industry and a primary component in water fluoridation. The study detected contaminants like arsenic, aluminum, barium, strontium, cobalt, iron, sulfur, and cadmium in fluorosilicic acid samples. These findings highlight the need for monitoring and regulation of fluorosilicic acid purity in water treatment to avoid long-term public health issues (Santos et al., 2017).
Thin Film Transistor Fabrication
Meth et al. (2003) fabricated thin film transistors incorporating patterned cadmium sulfide as the active layer. The cadmium sulfide was deposited via chemical bath deposition, and a fluorosilane surface modifier was used to define isolated semiconductor patches. This method, which avoided a liftoff procedure, resulted in mobility values of 0.1–1 cm²/Vs with on/off ratios exceeding 10⁷. This research has potential applications in the development of advanced semiconductor devices (Meth et al., 2003).
Safety And Hazards
Cadmium and its compounds are highly toxic and exposure to this metal is known to cause cancer and targets the body’s cardiovascular, renal, gastrointestinal, neurological, reproductive, and respiratory systems . Worker exposure to cadmium can occur in all industry sectors but mostly in manufacturing and construction .
Future Directions
The future perspectives of cadmium-resistant bacteria include genetic engineering, bioelectrochemical system, microbial aggregates, and biosorption of cadmium by algae . Understanding the way by which cadmium exerts its effects is critical for developing effective treatment and prevention strategies against cadmium-induced neurotoxic insult .
properties
IUPAC Name |
cadmium(2+);silicon(4+);hexafluoride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Cd.6FH.Si/h;6*1H;/q+2;;;;;;;+4/p-6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IQBPNJJDIXBFNB-UHFFFAOYSA-H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[F-].[F-].[F-].[F-].[F-].[F-].[Si+4].[Cd+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CdF6Si |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.49 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cadmium fluorosilicate | |
CAS RN |
17010-21-8 |
Source
|
| Record name | Cadmium fluosilicate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017010218 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Cadmium hexafluorosilicate(2-) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.037.334 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-methoxy-3-(N-methylanilino)-2,3-dihydro-1H-pyrrolo[2,1-b]quinazolin-9-one](/img/structure/B107824.png)